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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B7796855 Get Quote

An In-Depth Technical Guide to the Physical Properties of Lactose Octaacetate

Introduction
Lactose octaacetate (C28H38O19) is a fully acetylated derivative of lactose, a disaccharide

composed of galactose and glucose subunits.[1] Also known as octa-O-acetyl-D-lactose or

peracetylated lactose, it serves as a crucial intermediate in synthetic carbohydrate chemistry.[2]

[3] The acetylation of lactose's eight hydroxyl groups significantly alters its physical and

chemical properties, notably increasing its stability, reducing hygroscopicity, and enhancing its

solubility in organic solvents compared to its precursor, lactose.[4] These characteristics make

it a valuable compound in pharmaceutical formulations, where it can function as an

intermediate, diluent, or solubilizer.[1][4] This guide provides a comprehensive overview of the

core physical properties of lactose octaacetate, detailed experimental protocols for their

determination, and a workflow for its synthesis and purification.

Core Physical and Chemical Properties
The physical properties of lactose octaacetate can vary, primarily due to the existence of

different anomers (α and β forms) and varying levels of purity across commercial and

synthesized batches.[5][6] The data presented below is a compilation from various sources,

reflecting this potential variability.
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Property Value

Molecular Formula C28H38O19[7][8]

Molecular Weight 678.59 g/mol [7][8][9]

Appearance
White to off-white crystalline solid or powder.[4]

[7][10]

Melting Point

75 - 141 °C (This wide range reflects different

isomeric forms and purities. For example, β-D-

Lactose octaacetate has a reported melting

point of 139-141 °C).[2][7][9][11][12]

Boiling Point 683.1 °C at 760 mmHg[11]

Density 1.37 g/cm³[11][12]

Refractive Index ~1.5[12]

Specific Optical Rotation ([α]D)

-4.14° (c=10, CHCl3) for the β-anomer.[5]

Generally reported to have a negative angle of

optical rotation.[2]

Solubility

Soluble in: Dichloromethane (DCM),

Chloroform, Dimethylformamide (DMF),

Dimethyl sulfoxide (DMSO), Ethyl acetate

(EtOAc), Methanol (MeOH).[1][7] Slightly

soluble to insoluble in: Water.[13]

UV Absorption Maxima (λmax)

Methanol: 209 nm[2]Ethanol: 210

nm[2]Acetonitrile: 213 nm[2]1,4-Dioxane: 245

nm[2]DMF: 266 nm[2]DMSO: 259 nm[2]

Experimental Protocols
Determination of Melting Point
The melting point of a solid is a key indicator of its purity. For lactose octaacetate, this can be

determined using a capillary method or a hot stage apparatus.

Methodology: Capillary Tube Method[14][15]
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Sample Preparation: A small amount of finely powdered, dry lactose octaacetate is packed

into a capillary tube, sealed at one end, to a height of 1-2 mm.[15]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a melting point apparatus

or a heated liquid bath (e.g., paraffin oil).[14][15]

Heating: The apparatus is heated slowly and steadily, with constant stirring of the liquid bath

to ensure uniform temperature distribution.[15]

Observation: The temperature at which the substance first begins to liquefy is recorded as

the start of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the range.[14]

Purity Indication: A sharp melting range (typically < 2 °C) is indicative of a pure compound.

Impurities tend to lower and broaden the melting point range.[16]

Alternative Methodology: Kofler Hot Stage Microscope

Melting points can also be precisely measured using a Kofler hot stage microscope, which

allows for direct observation of the sample as it is heated.[2]

Determination of Specific Optical Rotation
Optical rotation is a fundamental property of chiral molecules like lactose octaacetate. The

measurement is performed using a polarimeter.

Methodology: Polarimetry[2][17]

Solution Preparation: A solution of lactose octaacetate is prepared by accurately weighing a

sample and dissolving it in a specific volume of a suitable solvent (e.g., chloroform) to a

known concentration (c, in g/mL).[5]

Polarimeter Setup: The polarimeter is turned on, and the light source (typically a sodium

lamp, 589 nm) is allowed to stabilize. The instrument is zeroed using a blank tube filled with

the pure solvent.[2]
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Measurement: The prepared solution is transferred to a polarimeter tube of a known path

length (l, in decimeters). The tube is placed in the polarimeter, and the observed optical

rotation (α) is measured.[18]

Calculation of Specific Rotation: The specific rotation [α] is calculated using the Biot's law

formula: [α] = α / (l × c) The temperature and wavelength used for the measurement are

typically reported alongside the value.[18]

Workflow Visualization
The following diagram illustrates a typical laboratory workflow for the synthesis and purification

of lactose octaacetate, a process crucial for obtaining a pure sample for property analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.s4science.at/wordpress/wp-content/uploads/2018/12/Polarimeter-lactose-in-milk.pdf
https://www.s4science.at/wordpress/wp-content/uploads/2018/12/Polarimeter-lactose-in-milk.pdf
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagents

Lactose Monohydrate
+

Acetic Anhydride
+

Sodium Acetate (Catalyst)

Acetylation Reaction
(Microwave Irradiation)

Quench in Ice Water

Crude Lactose Octaacetate
(White Precipitate)

Vacuum Filtration

Wash with Distilled Water

Recrystallization
(e.g., from 95% Ethanol)

Purified Lactose Octaacetate

Vacuum Oven Drying

Final Product:
Pure, Dry Lactose Octaacetate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7796855?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thermo Scientific Chemicals Lactose octaacetate, 98% | Fisher Scientific [fishersci.ca]

2. biointerfaceresearch.com [biointerfaceresearch.com]

3. Lactose octaacetate | 23973-20-8 | OL02883 | Biosynth [biosynth.com]

4. nbinno.com [nbinno.com]

5. tandfonline.com [tandfonline.com]

6. researchgate.net [researchgate.net]

7. synthose.com [synthose.com]

8. Lactose octaacetate 95 23973-20-8 [sigmaaldrich.com]

9. Lactose octaacetate 95 23973-20-8 [sigmaaldrich.com]

10. medchemexpress.com [medchemexpress.com]

11. Lactose Octaacetate, CAS No. 6291-42-5 - iChemical [ichemical.com]

12. 6291-42-5 Lactose octaacetate AKSci 9533AB [aksci.com]

13. silverstripe.fkit.hr [silverstripe.fkit.hr]

14. davjalandhar.com [davjalandhar.com]

15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

16. jan.ucc.nau.edu [jan.ucc.nau.edu]

17. iajps.com [iajps.com]

18. s4science.at [s4science.at]

To cite this document: BenchChem. [What are the physical properties of lactose
octaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796855#what-are-the-physical-properties-of-
lactose-octaacetate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7796855?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/shop/products/lactose-octaacetate-98/p-7043266
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.biosynth.com/p/OL02883/23973-20-8-lactose-octaacetate
https://www.nbinno.com/article/pharmaceutical-intermediates/lactose-octaacetate-properties-applications-manufacturers-ok
https://www.tandfonline.com/doi/pdf/10.1080/07328303.2012.739230
https://www.researchgate.net/publication/263579185_Observations_on_the_Preparation_of_b-Lactose_Octaacetate
https://synthose.com/products/LL809
https://www.sigmaaldrich.com/US/en/product/aldrich/772356
https://www.sigmaaldrich.com/US/en/product/aldrich/772356
https://www.medchemexpress.com/lactose-octaacetate.html
http://www.ichemical.com/products/6291-42-5.html
https://aksci.com/item_detail.php?cat=9533AB
http://silverstripe.fkit.hr/cabeq/assets/Uploads/04-4-17.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.iajps.com/wp-content/uploads/2024/07/02.IAJPS02072024.pdf
https://www.s4science.at/wordpress/wp-content/uploads/2018/12/Polarimeter-lactose-in-milk.pdf
https://www.benchchem.com/product/b7796855#what-are-the-physical-properties-of-lactose-octaacetate
https://www.benchchem.com/product/b7796855#what-are-the-physical-properties-of-lactose-octaacetate
https://www.benchchem.com/product/b7796855#what-are-the-physical-properties-of-lactose-octaacetate
https://www.benchchem.com/product/b7796855#what-are-the-physical-properties-of-lactose-octaacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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